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Compound of Interest

Compound Name: 2-Methylthiazole

Cat. No.: B1294427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-methylthiazole in

various organic solvents. Due to a lack of extensive, publicly available quantitative data, this

document focuses on summarizing the existing qualitative information and presenting a

detailed, standardized experimental protocol for the determination of 2-methylthiazole
solubility. This allows researchers to generate precise and reliable data for applications in drug

development, formulation, and chemical synthesis.

Introduction to 2-Methylthiazole and its Solubility
2-Methylthiazole is a heterocyclic compound with a wide range of applications, including its

use as a building block in the synthesis of pharmaceuticals and as a flavoring agent. Its

solubility in different organic solvents is a critical physicochemical property that influences its

reactivity, bioavailability, and the ease of its formulation and purification.

The solubility of 2-methylthiazole is governed by the principle of "like dissolves like." Its

thiazole ring introduces polarity, while the methyl group adds some nonpolar character. This

structure results in varying degrees of solubility across different classes of organic solvents.

Qualitative and Quantitative Solubility Data
While specific, experimentally determined quantitative solubility data for 2-methylthiazole in a

broad range of organic solvents at various temperatures is not readily available in published
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literature, some qualitative descriptions and an estimated aqueous solubility value have been

reported.

Table 1: Summary of 2-Methylthiazole Solubility

Solvent Class Specific Solvents
Solubility
Description

Citation(s)

Water Water

Completely miscible /

Slightly soluble (5689

mg/L at 25 °C)

[1][2]

Alcohols
Methanol, Ethanol,

etc.
Soluble [3]

Ketones Acetone, etc. Soluble [3]

Ethers Diethyl ether, etc. Slightly soluble [3]

Alkanes Hexane, etc. Insoluble [3]

Note: The conflicting reports on water solubility ("completely miscible" versus "slightly soluble")

highlight the need for precise experimental determination.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the isothermal shake-flask method, a common and

reliable technique for determining the solubility of a liquid solute like 2-methylthiazole in an

organic solvent.

Materials and Equipment
2-Methylthiazole (high purity)

Organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Thermostatic shaker or orbital incubator
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Calibrated thermometer

Vials with screw caps and PTFE septa

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV) or Gas

Chromatography (GC)

Procedure
Preparation of Saturated Solution:

Add an excess amount of 2-methylthiazole to a series of vials. The presence of an

undissolved phase of the solute is essential to ensure saturation.

To each vial, add a known volume of the desired organic solvent.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker set to the desired constant temperature (e.g., 25

°C, 37 °C).

Agitate the mixtures for a sufficient duration to allow the system to reach equilibrium. A

period of 24 to 48 hours is typically recommended.

Phase Separation:

After the equilibration period, cease agitation and allow the vials to rest at the constant

temperature for a short period to allow for the separation of the undissolved 2-
methylthiazole.

For enhanced separation, the samples can be centrifuged at the experimental

temperature.
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Sampling and Analysis:

Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to

remove any undissolved micro-droplets.

Determine the mass of the collected filtrate.

Dilute the filtrate with a suitable solvent to a concentration that falls within the linear range

of the analytical method.

Quantify the concentration of 2-methylthiazole in the diluted sample using a validated

HPLC or GC method against a calibration curve prepared with known standards.

Data Calculation:

Calculate the solubility of 2-methylthiazole in the specific solvent at the given

temperature. The results can be expressed in various units, such as g/100 mL, mg/mL, or

mole fraction.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of 2-
methylthiazole solubility.
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Experimental workflow for solubility determination.

Logical Solubility Relationships
This diagram represents the general solubility behavior of 2-methylthiazole in different classes

of organic solvents based on polarity.
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Solubility of 2-Methylthiazole based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294427#2-methylthiazole-solubility-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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